2-[4-(diphenylmethyl)-1-piperazinyl]-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 2-(4-benzhydrylpiperazin-1-yl)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H24N4O/c1-17-16-20(27)24-22(23-17)26-14-12-25(13-15-26)21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,16,21H,12-15H2,1H3,(H,23,24,27)
• InChI Key: ZMNJUNYZMKJBBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H24N4O
• Molecular Weight: 360.5 g/mol

Description

2-[4-(diphenylmethyl)-1-piperazinyl]-6-methyl-4(3H)-pyrimidinone is a synthetic compound with potential therapeutic applications in the field of neuroscience. This compound is commonly referred to as DPMP and has gained considerable attention due to its unique structure and pharmacological properties. DPMP is a member of the pyrimidinone family of compounds, which are known to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of DPMP is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. DPMP has also been shown to modulate the activity of the GABA-A receptor, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
DPMP has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which is believed to contribute to its anxiolytic and antidepressant effects. DPMP has also been shown to increase the activity of the GABA-A receptor, which is involved in the regulation of anxiety and mood.

Advantages and Limitations for Lab Experiments

The advantages of using DPMP in lab experiments include its high potency and selectivity for specific receptors. DPMP is also relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, the limitations of using DPMP in lab experiments include its potential toxicity and the need for specialized equipment and expertise.

Future Directions

There are several potential future directions for research involving DPMP. These include further studies on its mechanism of action, its potential use in the treatment of various neurological disorders, and the development of novel analogs with improved pharmacological properties. Additionally, there is a need for further studies on the safety and toxicity of DPMP, as well as its potential for abuse and addiction.
In conclusion, DPMP is a synthetic compound with potential therapeutic applications in the field of neuroscience. It has been extensively studied for its anxiolytic, antipsychotic, and antidepressant effects, as well as its potential use in the treatment of drug addiction and withdrawal symptoms. DPMP has a unique structure and pharmacological properties, which make it a promising candidate for further research and development.

Synthesis Methods

DPMP can be synthesized using a variety of methods, including the reaction of pyrimidine-2,4,6-trione with diphenylmethylamine and piperazine in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization or chromatography. The synthesis of DPMP is a complex process that requires skilled professionals and specialized equipment.

Scientific Research Applications

DPMP has been extensively studied for its potential use in the treatment of various neurological disorders. It has been shown to have anxiolytic, antipsychotic, and antidepressant effects in animal models. DPMP has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms. Furthermore, DPMP has been shown to have neuroprotective effects in various models of neurodegenerative diseases.